Cas no 38736-16-2 (1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-(1-naphthalenyl)-)

1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-(1-naphthalenyl)- structure
38736-16-2 structure
Product Name:1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-(1-naphthalenyl)-
CAS No:38736-16-2
MF:C19H14N2O2
MW:302.326664447784
CID:317022
PubChem ID:96847
Update Time:2025-04-19

1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazole,2-(4-methoxyphenyl)-5-(1-naphthalenyl)-
    • 2-(4-methoxyphenyl)-5-naphthalen-1-yl-1,3,4-oxadiazole
    • (4-methoxy-phenyl)-[1]naphthyl-[1,3,4]oxadiazole
    • 2-(4-Methoxyphenyl)-5-(1-naphthyl)-1,3,4-oxadiazole
    • AC1L3XCL
    • AC1Q4AEK
    • AC1Q4XEH
    • AR-1C7947
    • CTK4I0411
    • EINECS 254-112-1
    • NCIOpen2_009892
    • NSC90381
    • DTXSID50192025
    • 2-(4-methoxyphenyl)-5-(naphthalen-1-yl)-1,3,4-oxadiazole
    • AKOS024323105
    • NSC 90381
    • NS00030452
    • NSC-90381
    • 38736-16-2
    • 2-(4-Methoxyphenyl)-5-(1-naphthyl)-1,3,4-oxadiazol
    • Inchi: 1S/C19H14N2O2/c1-22-15-11-9-14(10-12-15)18-20-21-19(23-18)17-8-4-6-13-5-2-3-7-16(13)17/h2-12H,1H3
    • InChI Key: COEYQIOPXLXUKH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)OC)=NN=C1C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 302.10562
  • Monoisotopic Mass: 302.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.2
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.222
  • Boiling Point: 501.9°Cat760mmHg
  • Flash Point: 257.4°C
  • Refractive Index: 1.633
  • PSA: 48.15
  • LogP: 4.56540
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